3-EthoxyphenylZinc bromide

• Molecular Formula: C8H9BrOZn
• Molecular Weight: 266.4 g/mol
• IUPAC Name: bromozinc(1+);ethoxybenzene
• InChI: InChI=1S/C8H9O.BrH.Zn/c1-2-9-8-6-4-3-5-7-8;;/h3-4,6-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: ZXTRESZVGVEWAH-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=CC=C[C-]=C1.[Zn+]Br

Description

3-Ethoxyphenylzinc bromide is an organozinc reagent with the molecular formula C₈H₉BrOZn (estimated molecular weight: 258.46 g/mol). It consists of a zinc atom bonded to a bromine and a 3-ethoxyphenyl group (a benzene ring substituted with an ethoxy group at the meta position). Organozinc reagents like this are critical in cross-coupling reactions, such as Negishi coupling, due to their moderate reactivity and compatibility with diverse functional groups .

Key applications include synthesizing biaryl ethers, pharmaceuticals, and materials science intermediates. The ethoxy group’s electron-donating nature may enhance stability and influence regioselectivity in coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-EthoxyphenylZinc bromide can be synthesized through the reaction of 3-ethoxyphenyl bromide with zinc in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction typically involves the following steps:

• Dissolution of zinc powder in THF.
• Addition of 3-ethoxyphenyl bromide to the solution.
• Stirring the mixture at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

This includes using larger reaction vessels, ensuring proper mixing and temperature control, and employing purification techniques such as distillation or recrystallization to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

3-EthoxyphenylZinc bromide undergoes various types of chemical reactions, including:

Nucleophilic Addition: It can react with carbonyl compounds (e.g., aldehydes and ketones) to form alcohols.

Substitution Reactions: It can participate in substitution reactions with halides or other electrophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions such as the Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Addition: Typically involves the use of carbonyl compounds and may require a catalyst or base to facilitate the reaction.

Substitution Reactions: Often carried out in the presence of a suitable solvent and may require heating or the use of a catalyst.

Coupling Reactions: Generally performed using palladium catalysts and bases such as potassium carbonate or sodium hydroxide.

Major Products Formed

Alcohols: Formed from nucleophilic addition to carbonyl compounds.

Substituted Aromatics: Resulting from substitution reactions.

Biaryl Compounds: Produced through coupling reactions.

Scientific Research Applications

3-EthoxyphenylZinc bromide has several applications in scientific research, including:

Organic Synthesis: Used as a reagent in the synthesis of complex organic molecules.

Medicinal Chemistry: Employed in the preparation of pharmaceutical intermediates and active compounds.

Material Science: Utilized in the development of new materials with specific properties.

Catalysis: Acts as a catalyst or catalyst precursor in various chemical reactions

Mechanism of Action

The mechanism of action of 3-EthoxyphenylZinc bromide involves its role as a nucleophile in chemical reactions. The zinc atom in the compound is electron-deficient, making the carbon-zinc bond highly polarized. This polarization allows the carbon atom to act as a nucleophile, attacking electrophilic centers in other molecules. The resulting reactions lead to the formation of new carbon-carbon bonds, which are essential in organic synthesis .

Comparison with Similar Compounds

Key Research Findings

• Synthetic Efficiency :

  • 3-Thienylzinc bromide achieves yields >85% in cross-couplings due to optimized electrochemical synthesis .
  • Ethoxy-substituted zinc reagents (e.g., 4-ethoxy-4-oxobutylzinc bromide) show lower reactivity than aromatic analogs but higher functional group tolerance .

Data Tables

Table 1: Physicochemical Properties

Property	3-Ethoxyphenylzinc Bromide	3-Thienylzinc Bromide	4-Ethoxy-4-oxobutylzinc Bromide
Solubility	Likely THF/ethers	THF, DMF	0.5 M in THF
Storage Conditions	Under argon	Ambient (dry)	Packaged under argon
Typical Concentration	0.1–1.0 M in THF	0.5–2.0 M	0.5 M in THF

Table 2: Reaction Performance

Compound	Coupling Partner	Yield (%)	Application
3-Thienylzinc bromide	Aryl iodides	85–92	Conducting polymers
4-Ethoxy-4-oxobutylzinc bromide	Aldehydes	70–78	Aliphatic ester synthesis